Cas no 95416-54-9 (benzyl N-(penta-3,4-dien-1-yl)carbamate)

• Product Name: benzyl N-(penta-3,4-dien-1-yl)carbamate
• CAS No: 95416-54-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6026195
• PubChem ID: 13315738
• Update Time: 2025-08-05

benzyl N-(penta-3,4-dien-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(penta-3,4-dien-1-yl)carbamate
• 95416-54-9
• EN300-10856369

• Inchi： 1S/C13H15NO2/c1-2-3-7-10-14-13(15)16-11-12-8-5-4-6-9-12/h3-6,8-9H,1,7,10-11H2,(H,14,15)
• InChI Key： OBCTZNHOHCZWSM-UHFFFAOYSA-N
• SMILES： O(C(NCCC=C=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(penta-3,4-dien-1-yl)carbamate

Chemical Profile of Benzyl N-(penta-3,4-dien-1-yl)carbamate (CAS No. 95416-54-9)

Benzyl N-(penta-3,4-dien-1-yl)carbamate, a compound with the chemical formula C₁₃H₁₅O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its benzyl moiety and a penta-3,4-dien-1-yl side chain, which contributes to its unique structural and functional properties. The CAS No. 95416-54-9 identifier ensures precise classification and reference within scientific literature and industrial applications.

The synthesis of Benzyl N-(penta-3,4-dien-1-yl)carbamate involves a series of well-defined organic reactions, typically starting from readily available precursors such as pentadiene derivatives and benzyl carbamate reagents. The reaction pathway often employs palladium-catalyzed cross-coupling techniques to facilitate the formation of the carbon-carbon bond between the benzyl group and the pentadienyl moiety. This methodological approach underscores the importance of catalytic processes in modern synthetic organic chemistry, enabling efficient and scalable production.

In recent years, Benzyl N-(penta-3,4-dien-1-yl)carbamate has garnered attention due to its potential applications in medicinal chemistry. The presence of the diene group in its structure suggests possible interactions with biological targets, making it a valuable scaffold for drug discovery. Specifically, studies have explored its utility as an intermediate in the development of novel therapeutic agents targeting neurological disorders. The diene system's ability to engage with enzymes and receptors has been a focal point in research aimed at modulating neural activity.

One of the most intriguing aspects of Benzyl N-(penta-3,4-dien-1-yl)carbamate is its role in developing bioactive molecules with enhanced pharmacokinetic properties. Researchers have investigated its derivatives to improve solubility, bioavailability, and metabolic stability. These efforts align with the broader trend in pharmaceutical development toward creating compounds that exhibit favorable pharmacological profiles. The benzyl carbamate moiety, in particular, has been shown to influence molecular interactions, potentially leading to more effective drug candidates.

The chemical behavior of Benzyl N-(penta-3,4-dien-1-yl)carbamate also makes it a fascinating subject for studying reaction mechanisms and synthetic methodologies. Its structure allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, modifications at the pentadienyl group can alter electronic and steric effects, impacting how the molecule interacts with biological systems. Such versatility underscores its importance as a building block in synthetic chemistry.

Recent advancements in computational chemistry have further illuminated the potential of Benzyl N-(penta-3,4-dien-1-yl)carbamate. Molecular modeling studies have predicted its binding affinity to various targets, providing insights into its mechanism of action. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for therapeutic use. The integration of computational tools with traditional synthetic approaches has accelerated the discovery process in pharmaceutical research.

The compound's stability under different conditions has also been a subject of investigation. Studies have examined its behavior under various temperatures and pH levels to assess its suitability for industrial-scale production and storage. Such evaluations are critical for ensuring consistent quality and performance across different applications. The findings from these studies contribute valuable data for formulating guidelines on handling and processing Benzyl N-(penta-3,4-dien-1-yl)carbamate.

Future research directions for Benzyl N-(penta-3,4-dien-1-yl)carbamate may include exploring its role in developing environmentally friendly chemical processes. Sustainable synthetic routes are increasingly important in reducing the environmental impact of pharmaceutical manufacturing. Innovations such as green chemistry principles could be applied to optimize its production while minimizing waste and energy consumption.

In conclusion, Benzyl N-(penta-3,4-dien-1-yl)carbamate (CAS No. 95416-54-9) represents a compelling compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it a valuable intermediate for drug discovery and synthetic applications. As research continues to uncover new possibilities for this molecule, it is likely to remain a key player in advancing both academic knowledge and industrial innovation.